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Introduction:

Technetium-99m pyrophosphate (°°™Tc-PYP) scintigraphy, specifically utilizing Single-Photon
Emission Computed Tomography (SPECT), is a highly effective non-invasive imaging modality
for the diagnosis of Transthyretin Cardiac Amyloidosis (ATTR-CA).[1][2] ATTR-CAis an
infiltrative cardiomyopathy resulting from the extracellular deposition of transthyretin amyloid
fibrils in the myocardium.[3] °°™Tc-PYP, a bone-seeking radiotracer, demonstrates high avidity
for the calcium microcalcifications present in ATTR amyloid deposits, allowing for specific
identification of this condition.[3][4] When combined with the exclusion of light-chain (AL)
amyloidosis, a positive *°™Tc-PYP scan has a positive predictive value of 100% for ATTR-CA,
potentially obviating the need for endomyocardial biopsy.[1][2] These application notes provide
a detailed protocol for performing cardiac SPECT imaging with Technescan™ PYP.

I. Experimental Protocols
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A. Patient Preparation

No specific patient preparation, such as fasting, is required for this procedure.[5][6] However,
patients should be well-hydrated to promote clearance of the radiotracer from non-target
tissues. Patients should be encouraged to drink fluids and void frequently before and after the
administration of the radiopharmaceutical to reduce radiation exposure. The patient's cardiac
condition should be stable before initiating the imaging procedure.[7]

B. Radiopharmaceutical Preparation and Administration

The radiopharmaceutical used is Technetium Tc 99m Pyrophosphate Injection, prepared from a
Technescan™ PYP™ Kkit.

o Reconstitution: The lyophilized Technescan™ PYP™ is reconstituted with sterile, non-
pyrogenic 0.9% sodium chloride injection or sterile sodium pertechnetate Tc 99m injection.[7]
[8] Strict aseptic techniques must be followed during preparation.[7][8] The prepared vial
should be stored at 20°C to 25°C (68°F to 77°F) and used within six hours.[8]

e Dosage: The recommended adult dose is an intravenous injection of 370-740 MBq (10-20
mCi) of 22mTc-PYP.[3][4][5]

o Administration: The dose is administered intravenously.[5]
C. Imaging Acquisition

Both planar and SPECT imaging are crucial for a comprehensive evaluation. Imaging can be
performed at 1-hour or 3-hours post-injection, with studies showing comparable diagnostic
performance between the two time points.[1][2] However, if there is persistent blood pool
activity at 1 hour, 3-hour imaging is recommended.[3][9]

1. Planar Imaging:
e Timing: 1-hour and/or 3-hours post-injection.

o Views: Anterior, Left Anterior Oblique (LAO), and Left Lateral views are typically acquired.[5]
[6]
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e Acquisition Parameters:

o Counts: Acquire 750,000 counts per image.[5]

o Patient Position: Supine, with arms positioned above the head.[5]
2. SPECT Imaging:

» Timing: Performed immediately following planar imaging at the chosen time point (1-hour or
3-hour).[5]

e Purpose: SPECT is essential to confirm that tracer uptake is myocardial rather than in the
blood pool, and to assess the distribution of uptake.[9][10][11]

e Acquisition Parameters:

o

Angular Range: 180° or 360°.[5][6]

[¢]

Number of Views: Approximately 40 views.[5]

[¢]

Time per Stop: 20 seconds.[5]
o Orbit: Non-circular.[5]
D. Image Processing and Analysis

Image analysis involves both semi-quantitative and quantitative methods to assess myocardial
uptake of °°MTc-PYP.

1. Semi-Quantitative Analysis (Perugini Visual Score):

Myocardial uptake on planar or SPECT images is visually compared to rib uptake and graded
on a scale of 0 to 3.[2] A grade of 2 or 3 is considered positive for ATTR-CA.[2][4][10]

2. Quantitative Analysis (Heart-to-Contralateral Lung Ratio - H/CL):

» Regions of Interest (ROIs) are drawn over the heart and the contralateral lung on the anterior
planar image.[5][6]
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e The mean counts within each ROI are used to calculate the H/CL ratio.[5][6]

e AH/CL ratio of 21.5 at 1 hour is considered positive for ATTR-CA.[1][3][9] At 3 hours, a ratio

of 21.3 can be indicative of ATTR-CA.[4][9]

Il. Data Presentation

Table 1: Radiopharmaceutical and Dosing

Parameter Value

Technetium-99m Pyrophosphate (°*™Tc-

Radiopharmaceutical

PYP)
Kit Technescan™ PYP™
Recommended Adult Dose 370-740 MBq (10-20 mCi)[3][4][5]
| Route of Administration | Intravenous[5] |
Table 2: Imaging Acquisition Parameters
Parameter Planar Imaging SPECT Imaging
Patient Position Supine, arms overhead[5] Supine, arms overhead[5]

Low Energy High Resolution

Low Energy High Resolution

Collimator
(LEHR)[5][6] (LEHR)[5]
Energy Window 140 keV (20% window)[5][6] 140 keV (20% window)[5]
Matrix Size 256 x 256][5] 128 x 128[5][6]
) ) 40 views over 180° or 360°[5]
Views Anterior, LAO, Left Lateral[5][6] 6]
Acquisition Time 750k counts/image[5] ~20 seconds/view[5]

| Timing | 1 and/or 3 hours post-injection[1][3] | Following planar imaging[5] |
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Table 3: Quantitative and Semi-Quantitative Analysis

Analysis Method Description Interpretation

Grade 0: No cardiac
uptake.[3] Grade 1:
Myocardial uptake less

Visual comparison of than rib uptake.[3] Grade 2:
Perugini Visual Score myocardial uptake to rib Myocardial uptake equal to
uptake.[2] rib uptake (Positive).[2][3]

Grade 3: Myocardial uptake
greater than rib uptake
(Positive).[2][3]

| Heart-to-Contralateral Lung (H/CL) Ratio | Ratio of mean counts in ROIs over the heart and
contralateral lung on planar images.[5][6] | 1-hour Imaging: = 1.5 is positive for ATTR-CA.[1][3]
[9] 3-hour Imaging: = 1.3 is positive for ATTR-CA.[4][9] |

lll. Visualizations
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Experimental workflow for cardiac SPECT imaging with °°"Tc-PYP.
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Diagnostic pathway for Transthyretin Cardiac Amyloidosis (ATTR-CA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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